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Albonoursin Basic Information

The table below summarizes the core chemical and biological information available for Albonoursin.

Property Description

IUPAC Name (3Z,6Z)-3-(benzylidene)-6-(sec-butylidene)piperazine-2,5-dione [1]

Molecular Formula C₁₅H₁₆N₂O₂ [2]

Molecular Weight 256.305 g/mol [2]

CAS Number 1222-90-8 [2]

Bioactivity Antibacterial cyclic dipeptide (a diketopiperazine/DKP) [2] [1]

Source Organism Produced by Streptomyces noursei [1]

Biosynthetic
Pathway

Diketopiperazine biosynthesis independent of nonribosomal peptide

synthetases (NRPS) [1]
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While specific protocols for Albonoursin are not published, a standard broth microdilution method can be

used to determine its Minimum Inhibitory Concentration (MIC) against bacterial pathogens. The following

diagram outlines this general workflow.
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Detailed Experimental Protocol
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This section provides a step-by-step guide for the broth microdilution assay outlined above.

1. Reagent Preparation

Test Compound: Prepare a high-concentration stock solution of Albonoursin (e.g., 1 mg/mL
or 10 mM) in a suitable solvent like Dimethyl Sulfoxide (DMSO). The final concentration of the

solvent in the assay should not exceed 1% (v/v) and must be non-inhibitory to bacterial growth.
Growth Medium: Use cation-adjusted Mueller-Hinton Broth (CAMHB) as recommended by the

Clinical and Laboratory Standards Institute (CLSI) for antibacterial susceptibility testing.
Bacterial Inoculum: Select fresh, well-isated colonies of the target strain from an agar plate.

Suspend them in saline to a density of 0.5 McFarland standard (approximately 1-2 x 10^8
CFU/mL). Further dilute this suspension in CAMHB to achieve a working concentration of about

5 x 10^5 CFU/mL.

2. Assay Procedure

Microdilution Plate Setup: In a sterile 96-well plate, perform a two-fold serial dilution of the

Albonoursin stock solution across the rows. Use CAMHB as the diluent.
Controls: Include essential controls:

Growth Control: Wells containing CAMHB and bacteria (no antibiotic).
Sterility Control: Wells containing only CAMHB (no bacteria, no antibiotic).

Solvent Control: Wells containing CAMHB, bacteria, and the highest concentration of
DMSO used in the test wells.

Inoculation: Add the prepared bacterial inoculum to all test and control wells. The final volume
in each well is typically 100 µL.

Incubation: Cover the plate and incubate at 35°C ± 2°C for 16-20 hours under normal
atmospheric conditions.

3. Data Acquisition and Analysis

Determining MIC: After incubation, examine the plate visually. The Minimum Inhibitory
Concentration (MIC) is defined as the lowest concentration of Albonoursin that completely

prevents visible growth of the bacteria.
Data Recording: Record the MIC values in µg/mL or µM for each bacterial strain tested. Data

should be collected from at least three independent experiments (n ≥ 3) to ensure reliability.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 4 Tech Support

https://www.smolecule.com/products/s517858?utm_src=pdf-body
https://www.smolecule.com/products/s517858?utm_src=pdf-body
https://www.smolecule.com/products/s517858?utm_src=pdf-body
https://www.smolecule.com/products/s517858?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s517858?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


References

1. The albonoursin gene Cluster of S noursei biosynthesis ... [pubmed.ncbi.nlm.nih.gov]

2. is used as an Albonoursin cyclic dipeptide. | TargetMol antibacterial [targetmol.com]

To cite this document: Smolecule. [Albonoursin antibacterial assay]. Smolecule, [2026]. [Online PDF].

Available at: [https://www.smolecule.com/products/b517858#albonoursin-antibacterial-assay]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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